N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H16N4O2S2/c1-9-3-2-4-11(7-9)16-12(20)8-22-15-19-18-14(23-15)17-13(21)10-5-6-10/h2-4,7,10H,5-6,8H2,1H3,(H,16,20)(H,17,18,21)
• InChI Key: XSWFDJQGTVANBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3CC3
• Molecular Formula: C15H16N4O2S2
• Molecular Weight: 348.4 g/mol

Description

N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C15H16N4O2S2 and its molecular weight is 348.44. The purity is usually 95%.
BenchChem offers high-quality N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Several studies have been conducted to synthesize and evaluate the biological activities of compounds with structural similarities to "N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide." For example, the synthesis and in vitro screening of ethyl 2-(6-substituted benzo[d]thiazol-2-ylamino)-2-oxoacetates as protein-tyrosine phosphatase 1B inhibitors were explored, showing promising hypoglycemic activity (Navarrete-Vázquez et al., 2012). Similarly, a study on the synthesis of novel 2‐Amino‐(2‐thioxo‐3‐alkyl‐4‐methyl‐3H‐thiazol‐5‐yl)‐[1,3,4]thiadiazoles reported their growth stimulant activity (Knyazyan et al., 2013).

Anticancer Activity

Research has also been conducted on the anticancer properties of related compounds. One study focused on the synthesis and biological evaluation of novel 1,3,4-thiadiazole derivatives as possible anticancer agents, showing significant activity against various cancer cell lines (Çevik et al., 2020). Another study synthesized a series of 3,5-bis(indolyl)-1,2,4-thiadiazoles and evaluated their cytotoxicity against selected human cancer cell lines, identifying compounds with potent activity (Kumar et al., 2011).

Antimicrobial and Antioxidant Studies

Compounds incorporating thiazole and 1,3,4-thiadiazole derivatives have been explored for their antimicrobial and antioxidant activities. For instance, a study on the synthesis of lignan conjugates via cyclopropanation investigated their antimicrobial and antioxidant activities, revealing compounds with significant potential (Raghavendra et al., 2016).